Cas no 2172568-22-6 (2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172568-22-6
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 6264537
• PubChem ID: 165762385
• Update Time: 2025-07-16

2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598200
• 2172568-22-6

• Inchi： 1S/C12H22N4/c1-9(2)8-16-12(7-10-3-4-10)11(5-6-13)14-15-16/h9-10H,3-8,13H2,1-2H3
• InChI Key： DUAJTSBITKVKMT-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(=C(CCN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to CAS No 2172568-22-6: 2-(5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl)ethan-1-amine

The compound with CAS No 2172568-22-6, known as 2-(5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl)ethan-1-amine, is a highly specialized organic compound with a complex structure. This molecule belongs to the class of triazoles, which are heterocyclic aromatic compounds with significant applications in various fields, including pharmaceuticals and agrochemicals. The triazole ring in this compound plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of triazole-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The cyclopropylmethyl group attached to the triazole ring contributes to the molecule's stability and enhances its ability to interact with biological targets. Additionally, the (2-methylpropyl) substituent further modulates the compound's pharmacokinetic properties, making it a promising candidate for various therapeutic applications.

The synthesis of CAS No 2172568-22-6 involves a multi-step process that combines advanced organic chemistry techniques. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity. One notable approach involves the use of click chemistry principles, which enable efficient formation of the triazole ring through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This method not only simplifies the synthesis but also enhances the scalability of the process for industrial applications.

In terms of applications, CAS No 2172568-22-6 has shown potential in several areas. For instance, it has been investigated as a lead compound in anti-cancer drug development due to its ability to inhibit key enzymes involved in tumor progression. Furthermore, its unique structure makes it a valuable tool in agrochemical research, where it is being evaluated for its potential as a fungicide or insecticide.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's properties. Molecular modeling studies have revealed that the triazole ring and its substituents play a critical role in determining the molecule's bioavailability and target affinity. These insights are invaluable for guiding further optimization efforts and for designing analogs with improved therapeutic profiles.

In conclusion, CAS No 2172568-22-6, or 2-(5-(cyclopropylmethyl)-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl)ethan-1-amine, represents a cutting-edge compound with significant potential in pharmaceutical and agrochemical industries. Its unique structure and promising biological activity make it an exciting subject for further research and development.